Cas no 6519-26-2 ((16R)-Dihydrositsirikine)

(16R)-Dihydrositsirikine is a stereospecific alkaloid derivative belonging to the sarpagine family, notable for its potential applications in medicinal chemistry and pharmacological research. Its well-defined (16R) configuration ensures high stereochemical purity, making it valuable for structure-activity relationship studies. The compound serves as a key intermediate in the synthesis of complex indole alkaloids, offering researchers a precise tool for exploring bioactive natural product derivatives. Its stability under controlled conditions and compatibility with selective synthetic modifications further enhance its utility in targeted drug discovery efforts. Analytical characterization is supported by standard techniques, including NMR and HPLC, ensuring reproducibility in experimental workflows.

(16R)-Dihydrositsirikine structure

Product Name:(16R)-Dihydrositsirikine

CAS No:6519-26-2

MF:C₂₁H₂₈N₂O₃

MW:356.458625793457

CID:837117

PubChem ID:91895279

Update Time:2025-10-14

(16R)-Dihydrositsirikine Chemical and Physical Properties

Names and Identifiers

- (16R)-Dihydrositsirikine
- 11-Epihydrocortison
- 11-Epi-hydrocortison
- 11-EPIHYDROCORTISONE
- 17-Hydroxy-corticosteron
- 17-hydroxy-corynane-16-carboxylic acid methyl ester
- 18,19-Dihydro-sitsirikin
- 18,19-dihydrositsirikine
- 4-PREGNEN-11ALPHA,17ALPHA,21-TETROL-3,20-DIONE
- Cortisonalkohol
- Dihydrositsirikin
- EPI COMPOUND 'F'
- EPI COMPOUND ''F''
- Hydrocortisol
- Hydrocortison-alkohol (Cortisol)
- Nsc23903
- Pregn-4-ene-11,17,21-triol-3,20-dione
- Tetrahydrocortisol
- [ "" ]
- J-500107
- 18,19-Dihydro-16(R)-sitsirikine; Dihydrositsirikine
- CS-0016093
- 6519-26-2
- methyl (2R)-2-[(2S,3R,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-hydroxypropanoate
- HY-N0958
- AKOS032962105
- Inchi： 1S/C21H28N2O3/c1-3-13-11-23-9-8-15-14-6-4-5-7-18(14)22-20(15)19(23)10-16(13)17(12-24)21(25)26-2/h4-7,13,16-17,19,22,24H,3,8-12H2,1-2H3/t13-,16-,17-,19-/m0/s1
- InChI Key： UHOKSUGCIDKRQZ-UHEFJODHSA-N
- SMILES： OC[C@H](C(=O)OC)[C@H]1C[C@H]2C3=C(C4C=CC=CC=4N3)CCN2C[C@@H]1CC

Computed Properties

Exact Mass: 356.20999276g/mol
Monoisotopic Mass: 356.20999276g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 65.6Å²

Experimental Properties

Color/Form: Powder

(16R)-Dihydrositsirikine Security Information

Storage Condition：Store at room temperature, 2-8 ℃ is better

(16R)-Dihydrositsirikine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN2652-1 mg	(16R)-Dihydrositsirikine	6519-26-2	98%	1mg	￥ 1,520	2023-07-11
TargetMol Chemicals	TN2652-1 mL * 10 mM (in DMSO)	(16R)-Dihydrositsirikine	6519-26-2	98%	1 mL * 10 mM (in DMSO)	￥ 3610	2023-09-15
TargetMol Chemicals	TN2652-1mg	(16R)-Dihydrositsirikine	6519-26-2		1mg	￥ 1520	2024-07-20
TargetMol Chemicals	TN2652-1 ml * 10 mm	(16R)-Dihydrositsirikine	6519-26-2		1 ml * 10 mm	￥ 3610	2024-07-20